Cas no 1191446-91-9 (methyl 3-{(tert-butoxy)carbonylamino}-5-iodobenzoate)

• Product Name: methyl 3-{(tert-butoxy)carbonylamino}-5-iodobenzoate
• CAS No: 1191446-91-9
• MF: C₁₃H₁₆INO₄
• MW: 377.174916267395
• CID: 5618769
• PubChem ID: 165921236
• Update Time: 2025-06-27

methyl 3-{(tert-butoxy)carbonylamino}-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• 1191446-91-9
• EN300-28301535
• methyl 3-{[(tert-butoxy)carbonyl]amino}-5-iodobenzoate
• methyl 3-{(tert-butoxy)carbonylamino}-5-iodobenzoate

• Inchi： 1S/C13H16INO4/c1-13(2,3)19-12(17)15-10-6-8(11(16)18-4)5-9(14)7-10/h5-7H,1-4H3,(H,15,17)
• InChI Key： LBPSIZKBAANGRS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 377.01241g/mol
• Monoisotopic Mass: 377.01241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 3-{(tert-butoxy)carbonylamino}-5-iodobenzoate

Methyl 3-{(tert-butoxy)carbonylamino}-5-iodobenzoate: A Comprehensive Overview

The compound methyl 3-{(tert-butoxy)carbonylamino}-5-iodobenzoate (CAS No. 1191446-91-9) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butoxycarbonyl (Boc) protecting group and an iodine substituent on the aromatic ring. These features make it an invaluable intermediate in the synthesis of various bioactive molecules and advanced materials.

Recent advancements in organic synthesis have highlighted the importance of methyl 3-{(tert-butoxy)carbonylamino}-5-iodobenzoate as a versatile building block. The Boc group, a well-known protecting group for amines, ensures stability during complex reaction sequences while maintaining the reactivity of the iodine substituent. This dual functionality allows chemists to perform precise functionalization of the aromatic ring, enabling the construction of intricate molecular architectures.

In the context of drug discovery, this compound has been utilized as an intermediate in the synthesis of anti-cancer agents and neuroprotective drugs. For instance, researchers have employed this compound to develop targeted therapies that exploit specific biological pathways. The presence of the iodine atom facilitates radioactive labeling, making it a valuable tool in nuclear medicine for diagnostic imaging and therapeutic applications.

Moreover, the methyl ester group in this compound plays a crucial role in enhancing its solubility and bioavailability. This property is particularly advantageous in the development of oral medications, where absorption efficiency is critical. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, further underscoring its potential in therapeutic chemistry.

The synthesis of methyl 3-{(tert-butoxy)carbonylamino}-5-iodobenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the Boc group is typically achieved through a Boc protection reaction, while the iodination step utilizes advanced halogenation techniques to ensure high regioselectivity.

From a materials science perspective, this compound has been explored as a precursor for constructing functional polymers and nanomaterials. Its aromatic structure provides a platform for π-π interactions, making it suitable for applications in electronics and optoelectronics. Researchers have successfully incorporated this compound into polymer frameworks to enhance their electronic properties, paving the way for next-generation materials.

In conclusion, methyl 3-{(tert-butoxy)carbonylamino}-5-iodobenzoate (CAS No. 1191446-91-9) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as an indispensable tool in both therapeutic development and materials innovation. As research continues to uncover new applications for this compound, its significance in scientific progress will undoubtedly grow.